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Compound of Interest

Compound Name: 4'-Chlorochalcone

Cat. No.: B7943294 Get Quote

Executive Summary & Chemical Profile
4'-Chlorochalcone is an

-unsaturated ketone widely used in the synthesis of heterocyclic compounds and drug
discovery. Its disposal requires strict adherence to halogenated waste protocols. Unlike
standard organic solvents, the presence of the chlorine substituent at the 4' position mandates
specific incineration conditions to prevent the formation of acidic gases (HCl) and potential
dioxin precursors.

Critical Hazard Mechanism: As a Michael acceptor, 4'-chlorochalcone acts as an alkylating

agent. It can covalently bind to nucleophilic residues (e.g., cysteine thiols) in proteins, leading

to cellular toxicity and sensitization. This reactivity dictates that all waste—solid or liquid—must

be treated as chemically active until destroyed via high-temperature incineration.
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Property Value Operational Implication

CAS Number 956-04-7
Unique identifier for waste

labeling.[1]

Molecular Formula

C

H

ClO

Contains Chlorine: Must use

Halogenated Waste Stream.

Physical State Solid (Crystalline)
Dust generation is a primary

inhalation risk during disposal.

Melting Point ~100–104 °C

Stable solid at room

temperature; does not require

cryo-storage.

Solubility
Low in water; Soluble in DCM,

DMSO

Do not attempt aqueous

neutralization; use organic

solvents for cleaning.

GHS Hazards H315, H319, H335
Irritant to skin, eyes, and

respiratory system.[2]

Waste Stream Segregation (The "Why" and "How")
The most common compliance error in research labs is miscategorizing chlorinated solids as

general "organic waste."

The Rule: Any waste stream containing >1,000 ppm (0.1%) of halogenated compounds must

be segregated into Halogenated Waste.

The Consequence: Mixing 4'-chlorochalcone with non-halogenated solvents (e.g., acetone,

methanol) renders the entire container halogenated. This significantly increases disposal

costs and complicates the incineration process, as facilities must use scrubbers to neutralize

acid gases generated during combustion.
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The following workflow illustrates the decision-making process for segregating 4'-
chlorochalcone waste.

Waste Generation: 4'-Chlorochalcone

Determine Physical State

Solid Waste
(Pure compound, powder)

Liquid Waste
(Mother liquor, reaction mixture)

Contaminated Debris
(Gloves, weigh boats)

STREAM A:
Solid Hazardous Waste

(Trace Halogens)

Pack in wide-mouth jar

Check Solvent Matrix STREAM C:
Solid Debris (Haz-Contaminated)

Double bag & Label

STREAM B:
Halogenated Organic Solvents

Contains dissolved 4'-Cl-Chalcone

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4'-chlorochalcone waste streams to ensure

regulatory compliance.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable for: Expired reagent, excess synthesis product, or spill cleanup solids.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Do

not use narrow-neck solvent bottles for solids.
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Transfer: Transfer the solid using a chemically resistant spatula. Perform this inside a fume

hood to capture dust.

Labeling:

Affix a hazardous waste label.[3][4][5]

Crucial: Check the box for "Halogenated Organic."

List constituents: "4'-Chlorochalcone (Solid) >98%."[6]

Secondary Containment: Place the sealed jar into a secondary bin until pickup.

Protocol B: Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors, or HPLC waste.

Compatibility Check: Ensure the waste container is compatible with the solvent matrix (e.g.,

no chloroform in polystyrene).

Segregation: Pour into the Halogenated Solvent carboy (usually red or yellow tagged in

many institutions).

Note: Even if the solvent is Acetone (non-halogenated), dissolving 4'-chlorochalcone into

it makes the mixture a halogenated waste.

Labeling:

List all solvents (e.g., "Dichloromethane 90%, Methanol 9%").

List the solute: "4'-Chlorochalcone 1%."

Mark as "Flammable" and "Toxic."

Protocol C: Contaminated Debris
Applicable for: Nitrile gloves, paper towels, weigh boats, syringes.

Collection: Do not throw in the regular trash.
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Packaging: Collect in a clear, heavy-duty plastic bag (minimum 4 mil thickness) or a

dedicated solid waste drum.

Sealing: When full, twist and tape the bag neck (gooseneck seal).

Labeling: Tag as "Solid Debris Contaminated with Halogenated Organics."

Spill Management (Immediate Safety)
In the event of a spill, the priority is preventing inhalation of dust and contact with skin.

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If the spill is

outside a hood and dust is visible, use an N95 or P100 respirator.

Containment:

Solids: Cover gently with wet paper towels to suppress dust, then scoop into a waste jar.

Liquids: Surround with absorbent pads or vermiculite.

Decontamination:

After removing the bulk material, wipe the surface with a soap and water solution.[2]

Scientific Note: While strong nucleophiles (like thiols) can chemically neutralize the

Michael acceptor, they often introduce new odors and hazards. Simple physical removal

followed by detergent cleaning is safer and sufficient for standard laboratory spills.

Disposal: Treat all cleanup materials as Protocol C (Contaminated Debris).

Regulatory Framework & Compliance
This protocol aligns with the "Cradle-to-Grave" management system mandated by the EPA

(RCRA) and international standards.

RCRA Classification: 4'-Chlorochalcone is not specifically "P-listed" or "U-listed" by name,

but it is regulated as a Characteristic Waste if it exhibits toxicity or is dissolved in ignitable

solvents (D001).
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Halogen Requirement: The presence of chlorine triggers specific incineration requirements

under 40 CFR 264 (Standards for Owners and Operators of Hazardous Waste Treatment,

Storage, and Disposal Facilities).

Compliance Checklist:

Waste is segregated from non-halogenated streams.

Containers are closed (vapour tight) when not actively adding waste.

Labels explicitly state "4'-Chlorochalcone" (no abbreviations or formulas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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